4-bromo-3-fluoro-N,N-dimethylbenzenesulfonamide

• IUPAC Name: 4-bromo-3-fluoro-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C8H9BrFNO2S/c1-11(2)14(12,13)6-3-4-7(9)8(10)5-6/h3-5H,1-2H3
• InChI Key: HXXQGQQYIIUQHY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC(=C(C=C1)Br)F
• Molecular Formula: C8H9BrFNO2S
• Molecular Weight: 282.13 g/mol

Description

4-Bromo-3-fluoro-N,N-dimethylbenzenesulfonamide is a chemical compound with the CAS Number: 779331-34-9. It has a molecular weight of 282.13.

Molecular Structure Analysis

The molecular formula of this compound is C8H9BrFNO2S. The Inchi Code is 1S/C8H9BrFNO2S/c1-11(2)14(12,13)6-3-4-7(9)8(10)5-6/h3-5H,1-2H3.

Scientific Research Applications

Photodynamic Therapy for Cancer Treatment

Research into zinc phthalocyanines substituted with benzenesulfonamide derivatives, including those with bromo and fluoro groups, has shown significant potential for photodynamic therapy (PDT) applications. These compounds are synthesized and characterized for their photochemical properties, demonstrating high singlet oxygen quantum yield, good fluorescence properties, and appropriate photodegradation quantum yield. Such characteristics are crucial for the effectiveness of Type II photosensitizers in treating cancer through PDT (Pişkin, Canpolat, & Öztürk, 2020).

Radiopharmaceutical Labeling

Syntheses of novel N-([18F]fluoroalkyl)-N-nitroso-4-methyl-benzenesulfonamides and their decomposition studies offer insights into potential new compounds for the 18F-labeling of radiopharmaceuticals. These compounds, including bromo analogues, are evaluated for their stability under various conditions, providing a foundation for developing advanced diagnostic tools in nuclear medicine (Schirrmacher et al., 2003).

Analytical and Synthetic Chemistry

The versatility of benzenesulfonamides, particularly those substituted with halogens, extends into analytical and synthetic chemistry. For instance, the reaction of dimethylformamide dialkylacetals with primary sulfonamides forms N-dimethylaminomethylene derivatives, showcasing the adaptability of these compounds for gas-liquid chromatographic studies. This method emphasizes the ease of preparation and the potential for biological sample analysis, highlighting the compound's utility in chromatographic applications (Vandenheuvel & Gruber, 1975).

Fluorination and Chemical Synthesis

Compounds bearing structural similarities to 4-bromo-3-fluoro-N,N-dimethylbenzenesulfonamide are also pivotal in chemical synthesis, particularly in fluorination processes. Electrophilic fluorination using N-fluorobenzenesulfonimide on pyrroles, including those with bromo substituents, showcases the methodology's efficacy in introducing fluorine atoms into complex organic molecules. This approach is crucial for synthesizing fluorinated compounds, which are of great interest in pharmaceuticals and agrochemicals due to the unique properties imparted by the fluorine atom (Barnes, Yulin, & Hunt, 1994).

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

According to general procedure A, 4-Bromo-3-fluoro-benzenesulfonyl chloride (0.40 g, 1.46 mmol) and dimethylamine (10 mL, 33% in ethanol) were stirred together for 16 hours. 4-bromo-3-fluoro-N,N-dimethylbenzenesulfonamide (0.36 g, 89%) was provided after purification. HRMS: calcd for C8H9BrFNO2S, 280.95214; found (EI, M+.), 280.9516. HPLC purity 98.9% at 210-370 nm, 9.6 min.; the Xterra® RP18 column, 3.5μ, 150×4.6 mm column, 1.2 mL/min., 85/15-5/95 (ammonium formate buffer pH=3.5/ACN+MeOH) for 10 min., hold 4 min.